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Compound of Interest

Compound Name: 2-(Pyrrolidin-1-yl)acetohydrazide

Cat. No.: B3023547 Get Quote

Technical Guide: 2-(Pyrrolidin-1-
yl)acetohydrazide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of currently available information on 2-
(Pyrrolidin-1-yl)acetohydrazide. A comprehensive Safety Data Sheet (SDS) for this specific

compound was not found. All handling and storage procedures should be conducted with

caution and under the supervision of a qualified professional, adhering to standard laboratory

safety practices.

Chemical Identification and Properties
This section summarizes the basic chemical and physical properties of 2-(Pyrrolidin-1-
yl)acetohydrazide.
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Property Value Source

Chemical Name
2-(Pyrrolidin-1-

yl)acetohydrazide
N/A

CAS Number 7171-96-2 [1][2][3][4]

Molecular Formula C₆H₁₃N₃O [2][4]

Molecular Weight 143.19 g/mol [1][2][4]

Purity ≥95% [1][2]

Appearance
Light yellow, low melting solid

or liquid
N/A

Safety and Handling
A complete, verified Safety Data Sheet (SDS) for 2-(Pyrrolidin-1-yl)acetohydrazide is not

publicly available. The information below is based on general knowledge of related chemical

compounds and limited supplier data. Users must perform their own risk assessment before

handling this substance.

2.1. General Hazards

Hydrazide derivatives can be toxic and irritants. Based on supplier information for related

compounds, potential hazards may include:

Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

Skin and Eye Irritation: May cause skin irritation and serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

2.2. Personal Protective Equipment (PPE)

When handling 2-(Pyrrolidin-1-yl)acetohydrazide, the following personal protective

equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A laboratory coat and appropriate protective clothing.

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

2.3. Handling Procedures

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust, fumes, gas, mist, or vapor.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage
Proper storage is crucial to maintain the stability and integrity of 2-(Pyrrolidin-1-
yl)acetohydrazide.

Storage Condition Recommendation Source

Temperature 2-8°C or Room Temperature [2]

Atmosphere Store under an inert gas [2]

Light Store in a light-proof container [2]

Moisture
Keep container tightly sealed

in a dry place
N/A

Experimental Protocols
Detailed and verified experimental protocols for the synthesis or use of 2-(Pyrrolidin-1-
yl)acetohydrazide are not readily available in the public domain. Researchers should consult

general organic chemistry literature for methods of synthesizing hydrazides and pyrrolidine
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derivatives. The synthesis of related compounds often involves the reaction of an ester with

hydrazine hydrate.

Biological Activity and Signaling Pathways
There is no specific information available in the scientific literature regarding the biological

activity or the signaling pathways associated with 2-(Pyrrolidin-1-yl)acetohydrazide.

Hydrazide derivatives, as a class of compounds, are known to exhibit a broad range of

biological activities, including:

Antimicrobial

Antifungal

Antiviral

Anti-inflammatory

Anticonvulsant

Due to the lack of specific data for 2-(Pyrrolidin-1-yl)acetohydrazide, a diagram of its

signaling pathway or experimental workflows cannot be provided.

Logical Relationships
As no specific experimental or biological data is available, a logical workflow for working with

this compound would follow standard laboratory procedures for handling a novel chemical of

unknown toxicity.
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General Workflow for Handling 2-(Pyrrolidin-1-yl)acetohydrazide

Acquisition of 2-(Pyrrolidin-1-yl)acetohydrazide

Risk Assessment

Don Personal Protective Equipment (PPE)

Handling in a Controlled Environment (Fume Hood)

Experimental Use

Proper Storage (2-8°C, Inert Gas, Light-Proof) Waste Disposal (as per institutional guidelines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and storage of 2-(Pyrrolidin-1-
yl)acetohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023547#safety-handling-and-storage-of-2-
pyrrolidin-1-yl-acetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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